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Compound of Interest

Compound Name: Dinoprost-13C5

Cat. No.: B12384727 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Dinoprost-13C5, ensuring the safety of laboratory personnel and compliance with

environmental regulations. Dinoprost and its analogues are potent pharmaceutical compounds

requiring careful handling and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Dinoprost is classified as a reproductive toxin and requires specific precautions to avoid

exposure.[1][2][3][4] Adherence to proper PPE protocols is mandatory when handling this

compound.

Table 1: Hazard Summary and Required PPE
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Hazard Classification
Required Personal Protective Equipment
(PPE)

Reproductive Toxicity: Category 1A/1B[1]
Gloves: Chemically resistant gloves. Consider

double gloving.

May damage fertility or the unborn child.
Eye Protection: Safety glasses with side shields

or goggles.

May cause skin and eye irritation.

Body Protection: Laboratory coat. Additional

protective garments (e.g., apron, disposable

suit) should be used to avoid skin contact.

Face Protection: Use a face shield if there is a

potential for splashing.

Step-by-Step Disposal Procedure for Dinoprost-
13C5
Disposal of Dinoprost-13C5 must be carried out in accordance with all local, regional, and

national regulations. The following steps provide a general guideline for its safe disposal.

Step 1: Preparation

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on disposing of reproductive toxins and isotopically labeled compounds.

Ensure all necessary PPE is worn before handling the material.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Step 2: Waste Segregation

Solid Waste:

Place any unused Dinoprost-13C5, contaminated gloves, absorbent pads, and other solid

materials into a clearly labeled, sealed container.
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The container should be marked as "Hazardous Waste," "Reproductive Toxin," and

"Isotopically Labeled Compound."

Liquid Waste:

Collect all liquid waste containing Dinoprost-13C5 in a dedicated, leak-proof, and clearly

labeled hazardous waste container.

Do not mix with other solvent waste streams unless permitted by your institution's EHS

guidelines.

Empty Containers:

Thoroughly rinse the original container with a suitable solvent (e.g., ethanol or methanol)

three times.

Collect the rinsate as hazardous liquid waste.

Deface the label on the empty container before disposing of it as regular laboratory glass

or plastic waste, as per institutional policy.

Step 3: Storage Pending Disposal

Store the sealed hazardous waste containers in a designated, secure area away from

incompatible materials.

The storage area should be clearly marked with appropriate hazard symbols.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed hazardous waste disposal contractor.

Ensure all required paperwork is completed for the waste transfer.

Disposal should be directed to an approved waste disposal plant.

Experimental Protocols
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The safety data sheets reviewed for Dinoprost did not contain specific experimental protocols.

The information provided focuses on hazard identification, safe handling, and emergency

procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Dinoprost-13C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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